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Compound of Interest

Compound Name: Sec61-IN-1

Cat. No.: B7441321 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Sec61-IN-1. Adherence to these

procedures is critical for ensuring laboratory safety and proper experimental conduct.

Hazard Identification and Personal Protective
Equipment (PPE)
Sec61-IN-1 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, stringent safety measures are required during handling, storage, and

disposal. The minimum required PPE should be supplemented based on a risk assessment of

the specific procedures being performed.

Hazard GHS Classification Precautionary Statement(s)

Acute Oral Toxicity Category 4 H302: Harmful if swallowed[1].

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[1].

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1].

A comprehensive list of personal protective equipment is detailed below.
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Equipment Specification Purpose

Eye Protection

Safety goggles with side-

shields[1]. A face shield should

be worn in addition to goggles

when a splash hazard is

present[2][3].

To protect eyes from splashes

and aerosols.

Hand Protection

Disposable nitrile gloves are

the minimum requirement.

Consider double-gloving for

added protection[2].

To prevent skin contact with

the chemical.

Body Protection

A buttoned lab coat is

mandatory. Impervious clothing

should be used for procedures

with a high risk of splashes[1]

[4].

To protect skin and clothing

from contamination.

Respiratory Protection

A suitable respirator should be

used when handling the

powder form or when

adequate ventilation cannot be

guaranteed[1][3].

To prevent inhalation of dust or

aerosols.

Footwear

Closed-toe shoes must be

worn at all times in the

laboratory[4][5].

To protect feet from spills and

falling objects.

Operational and Disposal Plans
Handling and Storage:

Avoid inhalation, and contact with eyes and skin[1].

Use only in areas with appropriate exhaust ventilation[1].

Wash skin thoroughly after handling[1].
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Do not eat, drink, or smoke when using this product[1].

Store the container tightly sealed in a cool, well-ventilated area[1].

For long-term storage of the powder, -20°C is recommended. If in solvent, store at -80°C[1].

Stock solutions at -80°C should be used within 6 months, and at -20°C within 1 month[6][7].

Spill Management:

Evacuate personnel to safe areas[1].

Use full personal protective equipment during cleanup[1].

Avoid breathing vapors, mist, dust, or gas[1].

Ensure adequate ventilation[1].

Collect spillage and prevent it from entering drains, water courses, or the soil[1].

Disposal:

Dispose of contents and container to an approved waste disposal plant[1].

Avoid release to the environment[1].

Experimental Workflow
The following diagram outlines the standard workflow for handling Sec61-IN-1, from

preparation to disposal.
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Standard operational workflow for handling Sec61-IN-1.
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Mechanism of Action: Sec61 Inhibition
Sec61-IN-1 is a potent inhibitor of the Sec61 translocon, a protein-conducting channel in the

endoplasmic reticulum (ER) membrane[6][8]. This channel is crucial for the translocation of

newly synthesized proteins destined for secretion or insertion into the cell's membrane

systems[9][10]. By blocking the Sec61 channel, Sec61-IN-1 disrupts the normal flow of these

proteins, leading to an accumulation of untranslocated proteins in the cytosol[9]. This disruption

can trigger cellular stress responses, which can be particularly effective against cells that have

high levels of protein synthesis and secretion, such as cancer cells[9][11].

The following diagram illustrates the signaling pathway affected by Sec61-IN-1.
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Inhibitory action of Sec61-IN-1 on the protein translocation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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